Cas no 54089-01-9 (1-BROMO-5-METHYLHEPTANE)

• Product Name: 1-BROMO-5-METHYLHEPTANE
• CAS No: 54089-01-9
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 3028896
• PubChem ID: 13218086
• Update Time: 2025-04-21

1-BROMO-5-METHYLHEPTANE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-5-METHYLHEPTANE
• AKOS006276308
• Heptane, 1-bromo-5-methyl-
• SCHEMBL9327315
• 54089-01-9
• 5-methylheptyl bromide

• Inchi： 1S/C8H17Br/c1-3-8(2)6-4-5-7-9/h8H,3-7H2,1-2H3
• InChI Key： BVMGVHGVLRWNEF-UHFFFAOYSA-N
• SMILES： BrCCCCC(C)CC

Computed Properties

• Exact Mass: 192.05136Da
• Monoisotopic Mass: 192.05136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1024 (estimate)
• Boiling Point: 191.87°C (estimate)
• Refractive Index: 1.4383 (estimate)